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Chlormadinone Acetate-d3: A Technical Guide
for Researchers
For Immediate Release

This technical guide provides an in-depth overview of the physical and chemical characteristics

of Chlormadinone Acetate-d3, a deuterated analog of the synthetic progestin, Chlormadinone

Acetate. This document is intended for researchers, scientists, and professionals in drug

development and analytical chemistry who utilize stable isotope-labeled compounds as internal

standards for quantitative analysis.

Core Physical and Chemical Properties
Chlormadinone Acetate-d3 is a white to pale yellow solid.[1] As a deuterated isotopologue of

Chlormadinone Acetate, its physical and chemical properties are nearly identical to the parent

compound, with the primary distinction being its increased molecular weight due to the

presence of three deuterium atoms. This key difference allows for its use as an internal

standard in mass spectrometry-based assays, as it co-elutes with the non-deuterated analyte

but is distinguishable by its mass-to-charge ratio.

The following tables summarize the key quantitative data for Chlormadinone Acetate-d3 and

its non-deuterated counterpart.
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Table 1: Physical and Chemical Properties of Chlormadinone Acetate-d3

Property Value Reference

Molecular Formula C₂₃H₂₆D₃ClO₄ [1]

Molecular Weight 407.95 g/mol [1]

Appearance White to Pale Yellow Solid [1]

Isotopic Purity ≥ 98 atom % D [1]

Table 2: Physical and Chemical Properties of Chlormadinone Acetate (Non-Deuterated)

Property Value Reference

CAS Number 302-22-7 [1]

Molecular Formula C₂₃H₂₉ClO₄

Molecular Weight 404.93 g/mol

Melting Point 212-214 °C [2]

Solubility

Water: Practically insoluble.

[3]Chloroform: Very soluble.

[2]Acetonitrile: Soluble.

[2]Ethanol: Slightly soluble.

[2]Diethyl Ether: Slightly

soluble.[2]DMSO: 10 mg/mL

(with sonication)

[4]

Experimental Protocols
Chlormadinone Acetate-d3 is primarily utilized as an internal standard for the accurate

quantification of Chlormadinone Acetate in biological matrices by liquid chromatography-

tandem mass spectrometry (LC-MS/MS). The following is a representative experimental

protocol for such an application.
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Quantification of Chlormadinone Acetate in Human
Plasma using LC-MS/MS with Chlormadinone Acetate-d3
Internal Standard
Objective: To determine the concentration of Chlormadinone Acetate in human plasma

samples.

Materials:

Human plasma samples

Chlormadinone Acetate (analytical standard)

Chlormadinone Acetate-d3 (internal standard)

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Water (LC-MS grade)

Formic acid

Solid Phase Extraction (SPE) cartridges

LC-MS/MS system (e.g., UHPLC coupled to a triple quadrupole mass spectrometer)

Procedure:

Preparation of Standard and Internal Standard Solutions:

Prepare a stock solution of Chlormadinone Acetate in methanol at a concentration of 1

mg/mL.

Prepare a stock solution of Chlormadinone Acetate-d3 in methanol at a concentration of

1 mg/mL.
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From the stock solutions, prepare a series of working standard solutions of Chlormadinone

Acetate at concentrations ranging from 1 ng/mL to 1000 ng/mL by serial dilution with

methanol:water (1:1, v/v).

Prepare a working internal standard solution of Chlormadinone Acetate-d3 at a

concentration of 100 ng/mL in methanol:water (1:1, v/v).

Sample Preparation (Solid Phase Extraction):

To 500 µL of each plasma sample, calibration standard, and quality control sample, add 50

µL of the 100 ng/mL Chlormadinone Acetate-d3 internal standard solution and vortex

briefly.

Condition an SPE cartridge with 1 mL of methanol followed by 1 mL of water.

Load the plasma sample mixture onto the conditioned SPE cartridge.

Wash the cartridge with 1 mL of water followed by 1 mL of 20% methanol in water.

Elute the analyte and internal standard with 1 mL of acetonitrile.

Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Analysis:

Liquid Chromatography (LC) Conditions:

Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in acetonitrile

Gradient: A suitable gradient to achieve separation of the analyte from matrix

components.

Flow Rate: 0.4 mL/min
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Injection Volume: 5 µL

Mass Spectrometry (MS/MS) Conditions:

Ionization Mode: Electrospray Ionization (ESI), Positive

Multiple Reaction Monitoring (MRM) Transitions:

Chlormadinone Acetate: Monitor the transition of the precursor ion to a specific

product ion (e.g., m/z 405.2 → 345.1).

Chlormadinone Acetate-d3: Monitor the transition of the precursor ion to a specific

product ion (e.g., m/z 408.2 → 348.1).

Optimize collision energy and other MS parameters for maximum signal intensity.

Data Analysis:

Construct a calibration curve by plotting the peak area ratio of Chlormadinone Acetate to

Chlormadinone Acetate-d3 against the concentration of the calibration standards.

Determine the concentration of Chlormadinone Acetate in the plasma samples by

interpolating their peak area ratios from the calibration curve.

Visualizations
The following diagrams illustrate key aspects of Chlormadinone Acetate's mechanism of action

and the analytical workflow where its deuterated analog is employed.

Sample Preparation Analysis

Plasma Sample Spike with
Chlormadinone Acetate-d3 (IS) Solid Phase Extraction (SPE) Elution Evaporation Reconstitution LC-MS/MS Analysis Data Processing Quantification

Click to download full resolution via product page

Caption: Experimental workflow for the quantification of Chlormadinone Acetate.
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Caption: Simplified signaling pathway of Chlormadinone Acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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